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Compound of Interest

Compound Name: Methyl Isochroman-1-carboxylate

Cat. No.: B2458195

Methyl Isochroman-1-carboxylate: A Technical
Data Summary

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental properties is paramount. This guide provides the core molecular
data for Methyl Isochroman-1-carboxylate.

Molecular and Physical Properties

The foundational quantitative data for Methyl Isochroman-1-carboxylate is summarized

below.
Property Value
Molecular Formula C11H1203
Molecular Weight 192.21 g/mol [1]
CAS Number 13328-86-4[1]

This information is critical for a variety of experimental and theoretical applications, from
reaction stoichiometry and solution preparation to computational modeling and spectroscopic
analysis. The molecular formula, C11H1203, details the elemental composition of the molecule,
while the molecular weight of 192.21 g/mol provides the mass of one mole of the substance.[1]
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Logical Relationship of Molecular Properties

The molecular formula and weight are intrinsically linked. The formula dictates the number and
type of atoms in the molecule, the sum of whose atomic weights determines the overall
molecular weight.
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Caption: Relationship between molecular formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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